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Compound of Interest

Compound Name: Histamine-13C5

Cat. No.: B15613748 Get Quote

Technical Support Center: Histamine-13C5
Standard
This technical support center provides best practices, troubleshooting guides, and frequently

asked questions for the storage and handling of the Histamine-13C5 standard. It is intended

for researchers, scientists, and drug development professionals utilizing this standard in their

experiments.

Frequently Asked Questions (FAQs)
Q1: How should the solid Histamine-13C5 standard be stored upon receipt?

A1: The solid Histamine-13C5 standard should be stored in a cool, dry, and dark place. For

long-term storage, a temperature of -20°C is recommended. The container should be tightly

sealed to prevent moisture absorption.

Q2: What is the recommended solvent for reconstituting the Histamine-13C5 standard?

A2: Histamine-13C5, typically available as a dihydrochloride salt, is very soluble in water and

methanol.[1] It is also soluble in ethanol and DMSO.[1][2] For most applications, sterile, high-

purity water is a suitable solvent.

Q3: How should I prepare stock and working solutions of Histamine-13C5?
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A3: To prepare a stock solution, accurately weigh the desired amount of the standard and

dissolve it in a precise volume of your chosen solvent. For example, to create a 1 mg/mL stock

solution, dissolve 1 mg of the standard in 1 mL of solvent. Working solutions can then be

prepared by serially diluting the stock solution to the desired concentration. It is recommended

to prepare fresh working solutions daily.

Q4: What are the recommended storage conditions for reconstituted Histamine-13C5
solutions?

A4: Reconstituted solutions should be protected from light. For short-term storage (up to 8

weeks), refrigeration at 4°C is suitable, with solutions retaining approximately 97% of their

initial concentration.[3][4] For long-term storage (up to 12 months), it is recommended to aliquot

the stock solution into single-use vials and store them frozen at -20°C to avoid repeated freeze-

thaw cycles.[3][4][5]

Q5: How stable are Histamine-13C5 solutions at room temperature?

A5: Histamine solutions are not stable at room temperature, especially when exposed to light.

Studies have shown that solutions exposed to fluorescent light at room temperature can

degrade to 20-37% of their initial concentration within 7 days.[3][4] Even when protected from

light, solutions stored at room temperature show significant degradation over time.

Q6: Can I use glassware for storing and handling histamine solutions?

A6: It is advisable to avoid glassware, as histamine may adhere to glass surfaces.[5] If

glassware must be used, thorough cleaning and silanization may be necessary to minimize

adsorption. Polystyrene or polypropylene tubes are a better alternative.[6]

Q7: What are the common applications of Histamine-13C5 standard?

A7: The primary application of Histamine-13C5 is as an internal standard in isotope dilution

mass spectrometry (IDMS) for the accurate quantification of histamine in various biological and

food samples.[7][8]

Data Presentation
Table 1: Solubility of Histamine Dihydrochloride
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Solvent Solubility Reference

Water Very soluble (0.1 g/mL) [1][9]

Methanol Very soluble [1]

Ethanol Soluble [1]

DMSO 100 mg/mL [2]

PBS (pH 7.2) ~10 mg/mL [10]

Table 2: Stability of Reconstituted Histamine Solutions
Storage Condition

Concentration
Retained

Duration Reference

Room Temperature

(20°C) with

Fluorescent Light

20-37% 7 days [3][4]

Room Temperature

(20°C) in the Dark
83-94% 7 days [3][4]

Refrigerated (4°C) in

the Dark
97% 8 weeks [3][4]

Refrigerated (4°C) Stable At least 6 months [11]

Frozen (-18°C) Stable At least 6 months [11]

Frozen (-20°C) in the

Dark
Stable 12 months [3][4]

Experimental Protocols
General Workflow for Sample Analysis using Histamine-
13C5 Standard
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Caption: General workflow for histamine quantification using an isotope dilution assay with

Histamine-13C5.

Troubleshooting Guide
Inaccurate Quantification of Histamine

Internal Standard Issues Sample Preparation Issues Instrumental Issues

Potential Solutions

Inaccurate Quantification
(High Variability or Poor Recovery)

Degraded Histamine-13C5 Standard? Inaccurate Spiking of Standard? Incomplete Histamine Extraction? Significant Matrix Effects? Improper MS Tuning or Calibration? Poor Chromatographic Separation?

Prepare fresh standard solutions.
Store properly (dark, -20°C).

Calibrate pipettes.
Ensure accurate volume addition.

Optimize extraction protocol
(e.g., solvent, time, temperature).

Improve sample cleanup
(e.g., SPE, LLE). Calibrate and tune mass spectrometer. Optimize LC method

(e.g., gradient, column).

Click to download full resolution via product page

Caption: Troubleshooting guide for common issues leading to inaccurate histamine

quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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